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Compound of Interest

Compound Name: AH 7959

Cat. No.: B593615

For researchers, scientists, and drug development professionals, the proper disposal of
research chemicals is a critical component of laboratory safety and regulatory compliance. This
document provides essential guidance on the safe and compliant disposal of AH-7921, a
synthetic opioid research chemical.

AH-7921, also known as doxylam, is a synthetic opioid analgesic.[1] It is classified as a new
psychoactive substance (NPS) and is a controlled substance in numerous jurisdictions.[2][3]
Due to its potent pharmacological activity and potential for abuse, stringent disposal
procedures are necessary to prevent diversion and environmental contamination.

Chemical and Physical Properties of AH-7921

A comprehensive understanding of the chemical and physical properties of AH-7921 is
fundamental to safe handling and disposal.
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Property Value

Molecular Formula C16H22CI2N20

Molecular Weight 329.26 g/mol

Appearance Off-white solid

Melting Point 215-216 °C (hydrochloride salt)

Solubili Soluble in ethanol (11 mg/ml), dimethylsulfoxide
olubili
Y (3 mg/ml), and dimethylformamide (10 mg/ml)

3,4-dichloro-N-{[1-

Systematic (IUPAC) Name ] ) ]
(dimethylamino)cyclohexyllmethyl}benzamide

Source: SpringerMedizin, 2014[2]

Regulatory Framework for Disposal

The disposal of AH-7921 falls under the regulations for hazardous chemical waste. In the
United States, the Environmental Protection Agency (EPA) regulates the disposal of hazardous
waste under the Resource Conservation and Recovery Act (RCRA). Laboratories are
considered hazardous waste generators and must adhere to specific guidelines for waste
accumulation, storage, and disposal.[4][5]

Key regulatory requirements include:

o Waste Determination: The generator is responsible for determining if a chemical is a
hazardous waste.

o Container Management: Waste must be stored in containers that are in good condition,
compatible with the waste, and kept closed except when adding or removing waste.[6][7]

o Labeling: All hazardous waste containers must be clearly labeled with the words "Hazardous
Waste" and the full chemical name.[6][7]

e Accumulation Time Limits: There are limits on how long hazardous waste can be stored on-
site.[4][8]
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o Authorized Disposal: Hazardous waste must be transported by a licensed hauler to a
permitted treatment, storage, and disposal facility (TSDF).

Given that AH-7921 is a controlled substance, its disposal may also be subject to regulations
from the Drug Enforcement Administration (DEA) or equivalent national authorities, requiring
additional documentation and security measures to prevent diversion.

Experimental Protocol: Step-by-Step Disposal
Procedure

The following protocol outlines the recommended steps for the proper disposal of AH-7921
from a laboratory setting. This procedure is designed to comply with standard hazardous waste
regulations and best practices for handling potent compounds.

Materials Required:

Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-
resistant gloves (nitrile or neoprene).

o Designated hazardous waste container (sturdy, leak-proof, and compatible with organic
solids).

e Hazardous waste label.

o Waste disposal logbook.

» Sealable plastic bag.

Procedure:

¢ Risk Assessment: Before beginning any disposal procedure, conduct a thorough risk
assessment to identify potential hazards and necessary safety precautions.

o Personal Protective Equipment (PPE): Don all required PPE, including safety goggles, a lab
coat, and chemical-resistant gloves.

o Container Preparation:
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o Select a designated hazardous waste container that is clean, dry, and in good condition.
The container must be compatible with AH-7921. A high-density polyethylene (HDPE) or
glass container with a secure screw-top lid is recommended.

o Affix a hazardous waste label to the container. Fill in all required information, including the
full chemical name ("AH-7921" or "3,4-dichloro-N-{[1-
(dimethylamino)cyclohexyllmethyl}benzamide"), the date, and the generator's contact
information.

o Waste Transfer:

o Carefully transfer the solid AH-7921 waste into the prepared hazardous waste container.
Avoid generating dust. If possible, perform this transfer in a chemical fume hood.

o For residual amounts in original containers, triple rinse the container with a suitable
solvent (e.g., ethanol). The first rinseate must be collected and disposed of as hazardous
waste in a separate, compatible liquid waste container.[6] Subsequent rinses may also
need to be collected depending on local regulations.

o Container Sealing and Storage:
o Securely seal the hazardous waste container.

o Store the container in a designated satellite accumulation area (SAA) or central hazardous
waste storage area.[7][8] The storage area should be secure, well-ventilated, and away
from incompatible materials.

e Documentation:

o Record the amount of AH-7921 disposed of in the laboratory's waste disposal logbook.
This is crucial for inventory management and regulatory compliance, especially for
controlled substances.

o Waste Pickup:

o Arrange for the collection of the hazardous waste by your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.
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[6] Do not dispose of AH-7921 down the drain or in the regular trash.[6][8]

Visualization of the Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of AH-7921.
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Caption: Workflow for the proper disposal of AH-7921 in a laboratory setting.
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By adhering to these procedures, researchers and laboratory personnel can ensure the safe
and compliant disposal of AH-7921, thereby protecting themselves, the community, and the
environment. Always consult your institution's specific EHS guidelines and local regulations for
any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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